Cas no 88127-29-1 (2-(N,3-Dimethylbutanamido)acetic acid)
88127-29-1 structure
Product Name:2-(N,3-Dimethylbutanamido)acetic acid
CAS No:88127-29-1
MF:C8H15NO3
MW:173.209602594376
CID:723295
PubChem ID:137394
Update Time:2025-04-19
2-(N,3-Dimethylbutanamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(N,3-Dimethylbutanamido)acetic acid
- 2-(methyl-(3-methylbutanoyl)amino)acetic acid
- 2-[METHYL(3-METHYLBUTANOYL)AMINO]ACETIC ACID
- Glycine,N-methyl-N-(3-methyl-1-oxobutyl)-
- Isovalerylsarcosine
- N-Isovalerylsarcosine
- AKOS000128371
- BB 0258379
- CHEBI:136917
- 88127-29-1
- N-methyl-N-(3-methylbutanoyl)glycine
- isopentanoylsarcosine
- Glycine, N-methyl-N-(3-methyl-1-oxobutyl)-
- N-(3-methylbutanoyl)sarcosine
- DTXSID50236832
- 2-(N,3-Dimethylbutanamido)aceticacid
- (3-methylbutanoyl)sarcosine
- NS00121686
- Z85895242
- N-isopentanoylsarcosine
- SCHEMBL26213578
-
- MDL: MFCD09044038
- Inchi: 1S/C8H15NO3/c1-6(2)4-7(10)9(3)5-8(11)12/h6H,4-5H2,1-3H3,(H,11,12)
- InChI Key: GPFSWCRCPHKNBU-UHFFFAOYSA-N
- SMILES: O=C(CC(C)C)N(C)CC(=O)O
Computed Properties
- Exact Mass: 173.10500
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61000
- LogP: 0.57550
2-(N,3-Dimethylbutanamido)acetic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(N,3-Dimethylbutanamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049295-500mg |
2-[Methyl(3-methylbutanoyl)amino]acetic acid |
88127-29-1 | 500mg |
3851CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049295-500mg |
2-[Methyl(3-methylbutanoyl)amino]acetic acid |
88127-29-1 | 500mg |
3851.0CNY | 2021-07-10 |
2-(N,3-Dimethylbutanamido)acetic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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